2-Fluoro-5-(methoxymethyl)benzaldehyde
Overview
Description
2-Fluoro-5-(methoxymethyl)benzaldehyde is a chemical compound with the molecular formula C9H9FO2 and a molecular weight of 168.17 . It is used in the field of chemistry and industry. It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
This compound can be prepared starting from 2-amino-5-methoxytoluene . It may be used in the synthesis of 5,10,15,20-tetrakis (2-fluoro-5-methoxyphenyl)porphyrin and aryl (2-fluoro-5-methoxyphenyl)methanones .Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C9H9FO2/c1-12-6-7-2-3-9(10)8(4-7)5-11/h2-5H,6H2,1H3 .Chemical Reactions Analysis
This compound may be used in the synthesis of 5,10,15,20-tetrakis (2-fluoro-5-methoxyphenyl)porphyrin and aryl (2-fluoro-5-methoxyphenyl)methanones .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The storage temperature is 2-8°C . It is slightly soluble in water .Scientific Research Applications
Organic Synthesis
This compound can serve as a building block in organic synthesis . Its unique structure can be utilized to construct more complex molecules, contributing to the development of new synthetic methods and strategies.
Pharmaceuticals
In the pharmaceutical industry, “2-Fluoro-5-(methoxymethyl)benzaldehyde” can be used in the synthesis of various drugs . The presence of the fluoro and methoxymethyl groups can influence the biological activity of the resulting compounds.
Agrochemicals
This compound can also find applications in the development of agrochemicals . It can be used in the synthesis of pesticides, herbicides, and other agricultural chemicals.
Dyestuff
“this compound” can be used in the production of dyes . The fluoro group can enhance the colorfastness of the dye, while the methoxymethyl group can influence the hue.
Material Science
In material science, this compound can be used in the synthesis of polymers and other materials . The presence of the fluoro group can enhance the thermal stability of the resulting materials.
Analytical Chemistry
“this compound” can be used as a reagent in analytical chemistry . It can be used in the development of new analytical methods and techniques.
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305, P351, and P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and in case of contact with eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
2-fluoro-5-(methoxymethyl)benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c1-12-6-7-2-3-9(10)8(4-7)5-11/h2-5H,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFJZJUQVFWHUML-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=C(C=C1)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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